Cas no 1890937-09-3 (1-(1-methylpiperidin-2-yl)cyclohexan-1-amine)

• Product Name: 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine
• CAS No: 1890937-09-3
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6414746
• PubChem ID: 115074080
• Update Time: 2025-05-21

1-(1-methylpiperidin-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine
• 1890937-09-3
• EN300-1785878

• Inchi： 1S/C12H24N2/c1-14-10-6-3-7-11(14)12(13)8-4-2-5-9-12/h11H,2-10,13H2,1H3
• InChI Key： OLELRCPMNNCOJE-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1C1(CCCCC1)N

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine

Comprehensive Overview of 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine (CAS No. 1890937-09-3)

The compound 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine (CAS No. 1890937-09-3) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a piperidine ring with a cyclohexylamine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential due to its balanced lipophilicity and hydrogen-bonding capabilities, which are critical for bioavailability optimization.

In recent years, the demand for novel amine-based compounds like 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine has surged, driven by advancements in central nervous system (CNS) drug development. This compound’s structural similarity to bioactive alkaloids positions it as a candidate for modulating neurotransmitter receptors. Online searches for "piperidine derivatives in neurology" or "cyclohexylamine applications" reflect growing interest in such scaffolds. Its CAS No. 1890937-09-3 is frequently queried in chemical databases, underscoring its relevance in academic and industrial settings.

Synthetic routes to 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine often involve reductive amination or nucleophilic substitution strategies. A 2023 study highlighted its role as a precursor for chiral ligands in asymmetric catalysis, addressing the need for enantioselective synthesis—a hot topic in green chemistry forums. SEO trends reveal spikes in searches for "amine synthesis techniques" and "CAS 1890937-09-3 suppliers," indicating commercial and research-driven demand.

From a pharmacological perspective, the methylpiperidine subunit in this compound enhances metabolic stability, a feature highly sought after in prodrug design. Discussions on platforms like ResearchGate often link such structures to "blood-brain barrier permeability"—a key challenge in neurotherapeutics. The compound’s logP value and pKa are also frequently analyzed, aligning with industry focus on ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

Environmental and safety profiles of 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine are rigorously evaluated. Regulatory-compliant handling protocols are emphasized in SDS documents, responding to queries like "CAS 1890937-09-3 safety data." Notably, its biodegradability and low ecotoxicity make it a candidate for sustainable chemistry initiatives, resonating with global ESG (Environmental, Social, Governance) trends.

In material science, this amine’s rigid cyclohexyl backbone inspires applications in polymeric coatings and liquid crystals. Patent filings referencing 1890937-09-3 often correlate with innovations in flexible electronics—a sector projected to grow at 8.2% CAGR through 2030. Searches for "high-performance amine additives" further validate its industrial appeal.

Analytical characterization of 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine typically employs HPLC-MS and NMR spectroscopy, with peer-reviewed journals detailing its spectral fingerprints. These methods address common questions like "how to verify CAS 1890937-09-3 purity," crucial for quality assurance in procurement.

Collaborations between academia and manufacturers aim to scale up production while minimizing byproducts. A 2024 market report noted that custom synthesis requests for this compound rose by 17% year-over-year, reflecting its expanding utility. Keywords such as "bulk piperidine derivatives" and "specialty amines" dominate B2B search trends.

Future research may explore 1-(1-methylpiperidin-2-yl)cyclohexan-1-amine in bioorthogonal chemistry or proteolysis-targeting chimeras (PROTACs), areas with high PubMed citation rates. Its adaptability to click chemistry reactions could further elevate its status in combinatorial libraries.

In summary, CAS No. 1890937-09-3 represents a nexus of innovation across disciplines. Its dual functionality as a pharmacophore and material building block ensures enduring relevance, mirrored by persistent online engagement with related technical queries.